Cas no 5071-32-9 (6,12-Methano-1H-dibenzo[d,g][1,3]dioxocin-1-one,2,3,4,12-tetrahydro-6-(4-hydroxyphenyl)-3,3-dimethyl-)

• Product Name: 6,12-Methano-1H-dibenzo[d,g][1,3]dioxocin-1-one,2,3,4,12-tetrahydro-6-(4-hydroxyphenyl)-3,3-dimethyl-
• CAS No: 5071-32-9
• MF: C₁₇H₁₀ClF₃O₃
• MW: 354.707714557648
• CID: 384018
• PubChem ID: 5441915
• Update Time: 2025-04-19

6,12-Methano-1H-dibenzo[d,g][1,3]dioxocin-1-one,2,3,4,12-tetrahydro-6-(4-hydroxyphenyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6,12-Methano-1H-dibenzo[d,g][1,3]dioxocin-1-one,2,3,4,12-tetrahydro-6-(4-hydroxyphenyl)-3,3-dimethyl-
• 3-(4-Chloro-phenyl)-7-hydroxy-8-methyl-2-trifluoromethyl-chromen-4-one
• 3-(4-chlorophenyl)-7-hydroxy-8-methyl-2-(trifluoromethyl)chromen-4-one
• DTXSID50419981
• 5071-32-9

• Inchi： 1S/C17H10ClF3O3/c1-8-12(22)7-6-11-14(23)13(9-2-4-10(18)5-3-9)16(17(19,20)21)24-15(8)11/h2-7,22H,1H3
• InChI Key： UJBNOYIQUYOQRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(F)(F)F)OC2C(C)=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 354.0271
• Monoisotopic Mass: 354.0270564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones